1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole

• IUPAC Name: benzimidazol-1-yl-(3-chloro-1-benzothiophen-2-yl)methanone
• InChI: InChI=1S/C16H9ClN2OS/c17-14-10-5-1-4-8-13(10)21-15(14)16(20)19-9-18-11-6-2-3-7-12(11)19/h1-9H
• InChI Key: CJRJPFVPAUEZDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C(=O)N3C=NC4=CC=CC=C43)Cl
• Molecular Formula: C16H9ClN2OS
• Molecular Weight: 312.8 g/mol

Description

1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole, also known as CBT-1, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. CBT-1 is a benzimidazole derivative that has been synthesized through various methods, including the use of palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling reactions.

Mechanism of Action

1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole is believed to act as a positive allosteric modulator of the serotonin 5-HT2A receptor. This receptor plays a role in the regulation of mood, anxiety, and cognition. By modulating this receptor, 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole may be able to produce its anxiolytic and antidepressant effects. 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole has also been shown to increase the release of dopamine in certain brain regions, which may contribute to its potential as a treatment for addiction.
Biochemical and Physiological Effects:
1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to reduce cocaine self-administration in rats and decrease alcohol consumption in mice. In addition, 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole has been shown to have antitumor effects in certain types of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole in lab experiments is its ability to produce anxiolytic and antidepressant effects in animal models. This makes it a useful tool for studying the neural mechanisms underlying anxiety and depression. However, one limitation of using 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole is its potential off-target effects. As a positive allosteric modulator of the serotonin 5-HT2A receptor, 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole may also modulate other receptors, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole. One direction is to further investigate its potential as a treatment for addiction. Another direction is to study its effects on other neurotransmitter systems, such as the glutamate and GABA systems. Additionally, future research could focus on developing more selective positive allosteric modulators of the serotonin 5-HT2A receptor, which could potentially reduce the risk of off-target effects.

Synthesis Methods

The synthesis of 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole has been achieved through various methods. One method involves the use of palladium-catalyzed cross-coupling reactions between 3-chloro-1-benzothiophene and 2-aminobenzimidazole. Another method involves the use of Suzuki-Miyaura coupling reactions between 3-chloro-1-benzothiophene and 2-bromo-1-(2-nitrophenyl)benzimidazole. These methods have been successful in producing 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole with high yields and purity.

Scientific Research Applications

1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole has been studied for its potential therapeutic applications in various fields, including neuroscience, psychiatry, and oncology. In neuroscience, 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole has been shown to have anxiolytic and antidepressant effects in animal models. In psychiatry, 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole has been studied for its potential as a treatment for cocaine addiction and alcoholism. In oncology, 1-[(3-chloro-1-benzothien-2-yl)carbonyl]-1H-benzimidazole has been shown to have antitumor effects in certain types of cancer cells.